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Compound of Interest

Compound Name: Linalool oxide

Cat. No.: B073778

Physical Properties of Linalool Oxide: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of linalool
oxide, specifically its boiling point and solubility. The information is compiled from various
scientific sources and is intended to be a valuable resource for laboratory and development
work.

Data Presentation

The following tables summarize the key quantitative data for the physical properties of linalool
oxide. It is important to note that "linalool oxide" can refer to a mixture of isomers, primarily
the furanoid and pyranoid forms, each with cis and trans configurations. The properties can
vary slightly between these isomers.

Table 1: Boiling Point of Linalool Oxide
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Isomer/Mixture Boiling Point (°C) Pressure (mm Hg) Source
Linalool Oxide The Good Scents
N 188.00 760
(unspecified) Company[1]
Linalool Oxide
N 193.00 - 194.00 760 PubChem[2]
(unspecified)
cis-Linalool Oxide 188.00 - 192.00 760 PubChem|[3]
Linalool Oxide
N 188 760 ScenTree[4]
(unspecified)
Linalool Oxide
_ 223.00 - 224.00 760 PubChem[5]
(pyranoid)
Linalool Oxide The Good Scents
_ 193.00 - 194.00 760
(furanoid) Company|6]
Linalool Oxide The Good Scents
_ 53.00 - 53.50 35
(furanoid) Company|6]

Table 2: Solubility of Linalool Oxide

Solvent Solubility Temperature (°C) Source

The Good Scents

Water 1669 mg/L 25
Company[1]
Practically insoluble to N
Water ) Not Specified PubChem|[5]
insoluble
N The Good Scents
Alcohol Soluble Not Specified
Company[1]
Organic Solvents Soluble Not Specified CymitQuimica[7]

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate determination of physical
properties. The following protocols are based on internationally recognized standards, such as
the OECD Guidelines for the Testing of Chemicals.
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Determination of Boiling Point (Based on OECD
Guideline 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
atmospheric pressure. Several methods are available for this determination.

1. Ebulliometer Method:

o Principle: This method involves measuring the boiling point of the liquid in an ebulliometer by
heating it to a steady boil and measuring the temperature of the vapor-liquid equilibrium.

o Apparatus: A glass apparatus (ebulliometer) equipped with a heating element, a condenser,
and a calibrated temperature measuring device (e.g., a platinum resistance thermometer).

e Procedure:

[e]

Place a precise volume of the linalool oxide sample into the ebulliometer.

o

Heat the sample to its boiling point.

o

Allow the system to reach thermal equilibrium, indicated by a constant temperature
reading.

o

Record the temperature as the boiling point.

[¢]

Record the ambient atmospheric pressure.
2. Distillation Method:
e Principle: This method determines the boiling range of a substance by distillation.

o Apparatus: Standard distillation glassware including a distillation flask, condenser, receiving
flask, and a calibrated thermometer.

e Procedure:

o Place a known volume of linalool oxide and a few boiling chips into the distillation flask.
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o Assemble the distillation apparatus. The thermometer bulb should be positioned so that
the top of the bulb is level with the bottom of the side-arm of the flask.

o Heat the flask gently.

o Record the temperature at which the first drop of distillate falls from the condenser and the
temperature when the last of the liquid has evaporated. This range is the boiling range.
For a pure substance, this range should be narrow.

Determination of Water Solubility (Based on OECD
Guideline 105)

1. Flask Method:

e Principle: A given amount of the substance is agitated in water at a constant temperature
until saturation is reached. The concentration of the substance in the aqueous solution is
then determined.

o Apparatus: Constant temperature water bath, flasks with stoppers, analytical balance, and a
suitable analytical instrument for concentration measurement (e.g., GC-MS, HPLC).

e Procedure:
o Add an excess amount of linalool oxide to a known volume of deionized water in a flask.

o Place the flask in a constant temperature bath (e.g., 25°C) and agitate for a sufficient
period to reach equilibrium (e.g., 24-48 hours).

o After equilibrium, allow the mixture to stand to let undissolved material separate.
o Carefully take an aliquot of the clear aqueous phase.

o Determine the concentration of linalool oxide in the aliquot using a validated analytical
method.

2. Column Elution Method:
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 Principle: A column is packed with an inert support material coated with the test substance.
Water is passed through the column, and the concentration of the substance in the eluate is

measured.

o Apparatus: A column with a temperature jacket, a pump for delivering water at a constant

flow rate, and an analytical instrument.
e Procedure:

o Coat an inert support material (e.g., glass beads, silica gel) with an excess of linalool

oxide.
o Pack the coated material into the column.
o Pump deionized water through the column at a slow, constant flow rate.
o Collect fractions of the eluate.

o Analyze the concentration of linalool oxide in the fractions until a plateau is reached,

which represents the water solubility.

Mandatory Visualization

The biosynthesis of linalool oxide from its precursor, linalool, is a key chemical transformation
occurring in many plants. This process can be initiated by enzymatic epoxidation followed by

intramolecular cyclization.

Furanoid Linalool Oxides
[CEEUCRERS)]

(il Enzymatic Epoxidation 6,7-Epoxylinalool Intramolecular
(e.g., P450 monooxygenase) (Intermediate) Cyclization

Pyranoid Linalool Oxides
[CEEUCRELS]
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Click to download full resolution via product page

Biosynthesis of Linalool Oxide from Linalool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

